Cas no 1874345-76-2 (2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one)

2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one is a specialized organic compound featuring a chloro-substituted propanone moiety linked to an octahydrocyclopenta[b]pyrrole framework. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bicyclic pyrrole system enhances steric and electronic properties, facilitating selective transformations. Its chloro-ketone functionality offers versatility in nucleophilic substitution and condensation reactions. The compound's rigid polycyclic backbone contributes to stability, while its moderate polarity ensures compatibility with common organic solvents. Suitable for controlled derivatization, it serves as a precursor for bioactive molecules, particularly in heterocyclic chemistry applications requiring precise stereochemical control.
2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one structure
1874345-76-2 structure
Product Name:2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one
CAS No:1874345-76-2
MF:C10H16ClNO
MW:201.693141937256
CID:5739190
PubChem ID:130608507
Update Time:2025-05-20

2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-767831
    • 1874345-76-2
    • 2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one
    • 1-Propanone, 2-chloro-1-(hexahydrocyclopenta[b]pyrrol-1(2H)-yl)-
    • Inchi: 1S/C10H16ClNO/c1-7(11)10(13)12-6-5-8-3-2-4-9(8)12/h7-9H,2-6H2,1H3
    • InChI Key: DHTNSLYLCPVERU-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N1CCC2CCCC12)=O

Computed Properties

  • Exact Mass: 201.0920418g/mol
  • Monoisotopic Mass: 201.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.162±0.06 g/cm3(Predicted)
  • Boiling Point: 314.8±25.0 °C(Predicted)
  • pka: -0.37±0.20(Predicted)

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Additional information on 2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one

Introduction to 2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one (CAS No. 1874345-76-2)

The compound 2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one, identified by the CAS number 1874345-76-2, is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of chlorinated ketones and has garnered significant attention in recent years due to its unique chemical properties and potential uses in various industries. The molecule's structure is characterized by a cyclopentapyrrole ring system, which contributes to its stability and reactivity under different conditions.

Recent studies have highlighted the importance of this compound in the field of organic synthesis, particularly in the development of novel pharmaceutical agents. The presence of the octahydrocyclopenta[b]pyrrol group provides a rigid framework that can be exploited for designing bioactive molecules. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures, making it a valuable asset in drug discovery programs.

In addition to its role in pharmaceutical research, 2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one has shown promise in materials science. Its ability to undergo various chemical transformations, such as nucleophilic substitutions and cycloadditions, has made it a key intermediate in the synthesis of advanced materials. For instance, recent advancements have utilized this compound to develop high-performance polymers with enhanced mechanical and thermal properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopentapyrrole ring system through cyclization reactions and subsequent chlorination to introduce the reactive chlorine atom. These steps are critical for ensuring the purity and stability of the final product, which are essential for its intended applications.

From an environmental perspective, understanding the degradation pathways of 2-Chloro-1-{octahydrocyclopenta[b]pyrrol-1-yl}propan-1-one is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation under various conditions, revealing that it undergoes hydrolysis in aqueous environments to form less complex compounds. This information is vital for developing sustainable practices in its production and disposal.

Looking ahead, the future of this compound lies in exploring its potential in emerging fields such as green chemistry and biotechnology. Its unique structure offers opportunities for developing eco-friendly processes and innovative solutions to address global challenges. As research continues to uncover new aspects of this molecule's properties and applications, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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